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Introduction
Calcium-49 (⁴⁹Ca), an isotope with 20 protons and 29 neutrons, serves as a crucial probe for

investigating the nuclear shell structure, particularly in neutron-rich regions. Its position near the

doubly magic ⁴⁸Ca nucleus makes it an ideal candidate for testing and refining nuclear shell

models. Studies involving ⁴⁹Ca provide valuable insights into single-particle energy levels, the

evolution of shell closures, and the role of three-nucleon forces. These investigations are

fundamental to our understanding of nuclear forces and have implications for astrophysics and

other fields.

This document provides detailed application notes and protocols for utilizing ⁴⁹Ca in nuclear

shell structure research, summarizing key quantitative data and outlining experimental

methodologies.

Quantitative Data Summary
The following tables present a summary of the key nuclear data for Calcium-49, including its

fundamental properties, experimental and theoretical energy levels, and spectroscopic factors.

Table 1: General Properties of Calcium-49
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Property Value

Mass Number (A) 49

Atomic Number (Z) 20

Neutron Number (N) 29

Isotopic Mass 48.95562288(22) u

Half-life 8.718(6) min

Decay Mode β⁻ (100%)

Daughter Isotope ⁴⁹Sc

Ground State Spin and Parity (J^π) 3/2⁻

Table 2: Energy Levels of Calcium-49
The energy levels of ⁴⁹Ca have been investigated through various experimental techniques and

compared with theoretical calculations from shell models. The ground state is dominated by a

neutron in the p₃/₂ orbital outside the ⁴⁸Ca core.

Experimental
Energy (keV)

J^π (Experimental)
J^π
(Theoretical/Shell
Model)

Dominant
Configuration

0 3/2⁻ 3/2⁻ νp₃/₂

2023 1/2⁻ 1/2⁻ νp₁/₂

3585 7/2⁻ 7/2⁻ νf₇/₂⁻¹ ⊗ [⁴⁸Ca(2⁺)]

4017 9/2⁺ 9/2⁺ νg₉/₂

4072 5/2⁻ 5/2⁻ νf₅/₂

Note: The theoretical assignments and dominant configurations are based on shell model

calculations and can vary depending on the specific model and interactions used.
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Table 3: Spectroscopic Factors for States in Calcium-49
Spectroscopic factors (C²S) quantify the single-particle nature of a nuclear state. They are

typically extracted by comparing experimental reaction cross-sections with theoretical models

like the Distorted Wave Born Approximation (DWBA).

State Energy (keV) J^π Reaction
Spectroscopic
Factor (C²S)

0 3/2⁻ ⁴⁸Ca(d,p)⁴⁹Ca 0.98

2023 1/2⁻ ⁴⁸Ca(d,p)⁴⁹Ca 1.06

3360 7/2⁻ ⁵⁰Ca(-1n)⁴⁹Ca

Varies with model,

reduced compared to

⁴⁷Ca

Experimental Protocols
Detailed methodologies for key experiments used to study the nuclear structure of ⁴⁹Ca are

provided below.

Protocol 1: One-Neutron Knockout Reaction
One-neutron knockout reactions from a ⁵⁰Ca beam are a powerful tool to probe the single-

particle structure of ⁴⁹Ca.[1][2]

Objective: To measure the spectroscopic strength of neutron orbitals in ⁴⁹Ca.

Methodology:

Beam Production: A secondary beam of ⁵⁰Ca is produced via fragmentation of a high-energy

primary beam (e.g., ⁸²Se) on a light target (e.g., ⁹Be).

Beam Identification: The ⁵⁰Ca ions are separated and identified event-by-event using a

fragment separator based on their magnetic rigidity and energy loss.

Reaction Target: The ⁵⁰Ca beam impinges on a reaction target, typically a light element like

⁹Be, to induce the one-neutron knockout reaction.
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Fragment Detection: The resulting ⁴⁹Ca fragments are identified and their momentum is

measured using a magnetic spectrometer.

Gamma-ray Detection: An array of gamma-ray detectors (e.g., High-Purity Germanium -

HPGe) is placed around the target to detect gamma rays emitted from the de-excitation of

excited states in ⁴⁹Ca.

Data Analysis:

The exclusive cross-section for the population of each final state in ⁴⁹Ca is determined

from the yield of ⁴⁹Ca fragments in coincidence with the corresponding gamma rays.

The experimental cross-sections are compared with theoretical calculations, which

combine the single-particle cross-sections with spectroscopic factors from a nuclear

structure model (e.g., shell model), to extract the spectroscopic factors.

Protocol 2: (d,p) Transfer Reaction
The ⁴⁸Ca(d,p)⁴⁹Ca reaction is a classic method to study the single-neutron states in ⁴⁹Ca.[3]

Objective: To determine the energy levels, spin-parity assignments, and spectroscopic factors

of single-neutron states in ⁴⁹Ca.

Methodology:

Target Preparation: A thin, isotopically enriched ⁴⁸Ca target is prepared.

Beam Acceleration: A deuteron (d) beam is accelerated to a specific energy (e.g., in the

range of several MeV).

Reaction: The deuteron beam is directed onto the ⁴⁸Ca target. The (d,p) reaction results in

the transfer of a neutron to the ⁴⁸Ca nucleus, forming ⁴⁹Ca.

Particle Detection: The outgoing protons (p) are detected at various angles using a magnetic

spectrograph or an array of silicon detectors. The momentum of the protons determines the

excitation energy of the final state in ⁴⁹Ca.

Data Analysis:
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The differential cross-section as a function of the proton emission angle is measured for

each populated state in ⁴⁹Ca.

The angular distributions are compared with DWBA calculations to determine the orbital

angular momentum (l) of the transferred neutron, which in turn constrains the spin and

parity of the final state.

The magnitude of the experimental cross-section is compared to the DWBA prediction to

extract the spectroscopic factor for each state.

Protocol 3: Gamma-ray Spectroscopy
Gamma-ray spectroscopy is essential for constructing the level scheme of ⁴⁹Ca and

determining the properties of its excited states.[4][5]

Objective: To identify the excited states of ⁴⁹Ca and measure their energies, spins, parities, and

lifetimes.

Methodology:

Population of Excited States: The excited states of ⁴⁹Ca are populated through a nuclear

reaction, such as a transfer reaction (e.g., ⁴⁸Ca(n,γ)⁴⁹Ca) or a knockout reaction.

Gamma-ray Detection: A high-resolution gamma-ray spectrometer, typically an array of

HPGe detectors, is used to detect the gamma rays emitted during the de-excitation of ⁴⁹Ca.

Coincidence Measurement: Gamma-gamma coincidence measurements are performed to

establish the cascade relationships between different gamma rays and build the level

scheme. This involves detecting two or more gamma rays in coincidence and analyzing their

energy correlations.

Angular Correlation/Distribution Measurement: The angular distribution or correlation of the

emitted gamma rays is measured to determine the multipolarity of the transitions and infer

the spins of the excited states.

Lifetime Measurement: The lifetimes of excited states can be measured using techniques

such as the Doppler Shift Attenuation Method (DSAM) if the nucleus is recoiling after the
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reaction.

Data Analysis: The energies of the gamma rays are precisely determined from the calibrated

spectra. The intensities of the gamma rays provide information on the branching ratios of the

decays.

Visualizations
Nuclear Shell Model of Calcium-49
The following diagram illustrates the simplified shell model configuration for the ground state of

Calcium-49, showing the neutron orbitals around the doubly magic ⁴⁸Ca core.
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Shell model of ⁴⁹Ca ground state.

Experimental Workflow for One-Neutron Knockout
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This diagram outlines the typical experimental workflow for studying ⁴⁹Ca via a one-neutron

knockout reaction from a ⁵⁰Ca beam.
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Workflow for a one-neutron knockout experiment.

Logical Relationship in (d,p) Transfer Reaction Analysis
The following diagram illustrates the logical flow for extracting nuclear structure information

from a ⁴⁸Ca(d,p)⁴⁹Ca experiment.
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Analysis of a (d,p) transfer reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b12654295?utm_src=pdf-body-img
https://www.benchchem.com/product/b12654295?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Isotopes_of_calcium
https://www.researchgate.net/publication/236680840_One_Neutron_Knockout_on_50Ca
https://books.google.co.jp/books/about/The_superscript_48_Ca_d_p_superscript_49.html?id=1tHY0AEACAAJ&redir_esc=y
https://books.google.co.jp/books/about/The_superscript_48_Ca_d_p_superscript_49.html?id=1tHY0AEACAAJ&redir_esc=y
https://www.researchgate.net/figure/Right-decay-scheme-of-49Ca-as-observed-in-this-work-with-level-energies-right-labels_fig1_257187162
https://lup.lub.lu.se/luur/download?func=downloadFile&recordOId=8959110&fileOId=8959111
https://www.benchchem.com/product/b12654295#calcium-49-in-studies-of-nuclear-shell-structure
https://www.benchchem.com/product/b12654295#calcium-49-in-studies-of-nuclear-shell-structure
https://www.benchchem.com/product/b12654295#calcium-49-in-studies-of-nuclear-shell-structure
https://www.benchchem.com/product/b12654295#calcium-49-in-studies-of-nuclear-shell-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12654295?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12654295?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12654295?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

